Cas no 1341363-57-2 (2-Cyclopropanecarbonylcycloheptan-1-one)

• Product Name: 2-Cyclopropanecarbonylcycloheptan-1-one
• CAS No: 1341363-57-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5743680
• PubChem ID: 63319467
• Update Time: 2023-11-11

2-Cyclopropanecarbonylcycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPROPANECARBONYLCYCLOHEPTAN-1-ONE
• 2-(cyclopropanecarbonyl)cycloheptan-1-one
• 1341363-57-2
• EN300-1124985
• AKOS012623634
• CS-0348378
• Cycloheptanone, 2-(cyclopropylcarbonyl)-
• 2-Cyclopropanecarbonylcycloheptan-1-one

• Inchi： 1S/C11H16O2/c12-10-5-3-1-2-4-9(10)11(13)8-6-7-8/h8-9H,1-7H2
• InChI Key： CEOIWACCWQLENC-UHFFFAOYSA-N
• SMILES： O=C(C1C(CCCCC1)=O)C1CC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 305.2±25.0 °C(Predicted)
• pka: 10.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds